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Compound of Interest

Compound Name: Edetate sodium tetrahydrate
CAS No.: 13235-36-4
Cat. No.: B079266
Get Quote
. J

Executive Summary

In pharmaceutical formulation and molecular biology, the purity of chelating agents is not
merely a specification—it is a critical process parameter. Edetate Sodium Tetrahydrate
(Tetrasodium EDTA,

) is frequently selected for its high solubility and alkalinity compared to its Disodium
counterpart. However, the ">99%" purity claim on a Certificate of Analysis (CoA) often masks
critical variations in chelation capacity and specific organic impurities like Nitrilotriacetic Acid
(NTA).

This guide provides a rigorous, self-validating framework to verify the quality of Edetate
Sodium Tetrahydrate. We move beyond simple "pass/fail” criteria to explore the performance
differences between high-purity grades and technical alternatives, supported by two validated
analytical workflows: Complexometric Titration (for assay) and HPLC (for impurity profiling).

The Material Landscape: Why 299% Matters
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Before entering the lab, it is vital to distinguish the target analyte from its chemical relatives.
The "Tetrahydrate” form of the Tetrasodium salt implies a specific molecular weight and water
content that directly impacts stoichiometric calculations in buffer preparation.

High-Purity _ Disodium EDTA (
Technical Grade

Feature
(299%) )
Pharma injectables, Industrial cleaning, .

] Pharma stabilizers,
Primary Use Enzyme assays, Detergents, Water ]
Electrophoresis

Molecular buffers treatment

pH (1% Soln) 10.5 - 11.5 (Alkaline) 10.0-115 4.0 — 6.0 (Acidic)

] o Often > 1.0%
NTA Impurity < 0.1% (Strict Limit) ) o <0.1%
(Carcinogenic risk)

Consistent

Stoichiometry (1:1 Variable due to salt

Chelation Value with Consistent
byproducts
)
B ] High, but may be
Solubility Very High (~500 g/L) Moderate (~100 g/L)

turbid

Scientist’s Insight:
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Never substitute Disodium EDTA for Tetrasodium EDTA without adjusting for pH. The

salt releases 4 moles of
and creates a highly alkaline environment, whereas the

salt is slightly acidic. In protein workflows, this pH shift can induce denaturation.

Analytical Workflow Visualization

The following diagram illustrates the decision logic for validating Edetate Sodium
Tetrahydrate, distinguishing between Assay (Quantity) and Purity (Quality).
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Complexometric Titration HPLC Analysis
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Result: Chelation Value Result: NTA Content
Target: 99.0 - 101.0% Target: < 0.1%

Material Release
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Figure 1: Analytical decision matrix for validating high-purity Edetate Sodium Tetrahydrate.

Protocol 1: The Assay (Complexometric Titration)[1]

[2]

Objective: Determine the precise chelation capacity of the material. Methodology: Direct
titration against a primary standard (Calcium Carbonate) using Hydroxy Naphthol Blue as the

indicator.

Why this method?
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While HPLC measures the molecule, titration measures the activity. For a chelating agent, the
ability to bind metal ions is the functional definition of purity. We use Calcium Carbonate (

) because it is available in high purity and mimics the physiological targets of EDTA.

Reagents & Equipment[1][2][3][4][5][6][7]

o Standard: Calcium Carbonate (

), dried at 110°C for 2 hours.

Titrant: The Edetate Sodium sample (approx.[1] 0.05 M solution).

Buffer: 1N Sodium Hydroxide (NaOH).[1]

Indicator: Hydroxy Naphthol Blue (solid).

Solvent: Deionized water (Type ).

Step-by-Step Procedure

o Standard Preparation: Accurately weigh ~200 mg of dried

into a 400 mL beaker.

e Dissolution: Add 10 mL water and carefully add 2 mL of 3N HCI to dissolve the carbonate.[1]
Boil specifically to remove

. Cool to room temperature.

o Sample Preparation: Dissolve ~5.0 g of Edetate Sodium Tetrahydrate sample in water to
make exactly 250 mL (Volumetric Flask).

e The Setup: Place the Calcium solution on a magnetic stirrer. Dilute to ~100 mL with water.

e pH Adjustment (Critical): Add 15 mL of 1N NaOH. The pH must be >12 for the indicator to
function correctly.

 Titration: Add ~300 mg of Hydroxy Naphthol Blue. The solution turns Deep Pink/Red.
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o Endpoint: Titrate with the Edetate Sodium sample solution until the color changes to Deep
Blue.

Calculation

e : Weight of Calcium Carbonate (mg)[1]

e : Volume of EDTA sample consumed (mL)
e : MW of

e : MW of

 : Concentration factor of the sample preparation (mg/mL)

Protocol 2: Impurity Profiling (HPLC for NTA)

Objective: Quantify Nitrilotriacetic Acid (NTA). Methodology: lon-Pair HPLC with UV detection.

Why this method?

NTA is a common byproduct of the Strecker synthesis used to manufacture EDTA. Itis a
suspected carcinogen (Class 2B). Titration cannot distinguish between EDTA and NTA (both
chelate metals). HPLC is required to separate them.

Chromatographic Conditions

e Column: C18 (L1), 150mm x 4.6mm, 5um packing.

» Mobile Phase:
o Dissolve 1.0g Tetrabutylammonium Hydroxide in water.
o Adjust pH to 7.5 with Phosphoric Acid.
o Mix with Methanol (90:10 Aqueous:MeOH).

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm.[2]
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« Injection Vol: 50 pL.

Sample Preparation (The "Copper Trick")

EDTA and NTA are not naturally UV-active at convenient wavelengths. We must convert them
to Copper complexes.

» Reagent: Prepare a 10 mg/mL Cupric Nitrate (

) solution.

o Sample: Dissolve 1.0 g of Edetate Sodium Tetrahydrate in 100 mL of the Cupric Nitrate
solution.

e Mechanism: The

ions displace
and form stable
and

complexes, which absorb strongly at 254 nm.

Data Interpretation

NTA elutes before EDTA. The limit is NMT (Not More Than) 0.1%.

Experimental Data Comparison

The following table summarizes simulated validation data comparing a "High Purity" sample
against a "Technical Grade" sample using the protocols above.
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High Purity (=99%)

Technical Grade

Parameter Method Validation
Sample Sample

Assay (Titration) 99.8% 94.2% SD < 0.2% (n=6)
< 0.05% (Not _ o

NTA Content (HPLC) 1.8% Detection Limit: 0.01%
Detected)

Iron (Fe) Content <5 ppm 150 ppm ICP-MS (Trace Metal)

Solution Appearance

Clear, Colorless

Slight Yellow/Turbid

Visual Inspection

The "Hidden" Impurity Risk

Technical grade EDTA often contains high levels of NTA. In a titration assay, NTA also chelates

Calcium.

o False Positive Risk: A sample with 90% EDTA and 10% NTA might assay at "98% Chelation
Power" because NTA binds metal too.

o Conclusion:Titration alone is insufficient for safety validation. You must run HPLC to confirm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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